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Compound of Interest

Compound Name: Sodium Tartrate

Cat. No.: B3434845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of sodium tartrate in
various organic solvents. The information is targeted toward researchers, scientists, and
professionals in drug development who require precise data and methodologies for their work.
This document summarizes available quantitative data, details experimental protocols for
solubility determination, and presents a visual workflow for these procedures.

Core Data Summary

Quantitative solubility data for sodium tartrate in a wide range of organic solvents is not
extensively documented in publicly available literature. However, based on existing sources,
the following information has been compiled. It is important to note that for many common
organic solvents, sodium tartrate is qualitatively described as "insoluble."”

Table 1: Quantitative Solubility of Sodium Tartrate in Select Organic Solvents
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Organic Chemical

Solvent Formula

Temperature
(°C)

Solubility

Notes

Dimethyl
Sulfoxide C2HeOS

(DMSO)

Not Specified

>19.4 mg/mL

Data from some
chemical

suppliers.

Dimethyl
Sulfoxide C2Hs0OS

(DMSO)

Not Specified

1.94 mg/mL

Conflicting data
from another
supplier;
sonication is
recommended to

aid dissolution.[1]

Ethanol C2HsOH

25

Insoluble

Widely reported
as insoluble,
though a specific
guantitative
value is not
provided.[2][3]

Methanol CHsOH

Not Specified

Limited Solubility

Described as
having limited
solubility, but no
guantitative
value is

available.

Alcohol

(General)

R-OH

Not Specified

Insoluble

Generally
reported as
insoluble in
alcohols.[4][5][6]

Ethers R-O-R'

Not Specified

Soluble

One source
suggests
solubility in
ethers, but this is
not widely
corroborated and
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lacks quantitative
data.[7][8]

Note on Data Discrepancies: The conflicting solubility data for sodium tartrate in DMSO
highlights the importance of experimental verification for specific research applications.

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of sodium tartrate in every
organic solvent are not readily available, a generalized and robust methodology can be
adapted from standard practices for measuring the solubility of ionic salts in organic media. The
following protocols describe the equilibrium saturation method followed by gravimetric or
chromatographic analysis.

Equilibrium Saturation Method

This is the foundational step for preparing a saturated solution.
Apparatus and Materials:

e Sodium Tartrate (anhydrous or dihydrate, as required)

o Organic solvent of interest (e.g., DMSO, methanol, acetone)
e Analytical balance

 Vials or flasks with secure caps

o Constant temperature shaker or incubator

o Syringe filters (chemically compatible with the solvent)

e Syringes

Procedure:

e Preparation: Add an excess amount of sodium tartrate to a known volume of the organic
solvent in a vial or flask. The presence of undissolved solid is crucial to ensure saturation.
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o Equilibration: Seal the container to prevent solvent evaporation. Place the container in a
constant temperature shaker or incubator set to the desired experimental temperature.

» Agitation: Agitate the mixture for a sufficient period to allow the solution to reach equilibrium.
This can range from 24 to 72 hours, depending on the solvent and the expected solubility. It
is advisable to perform preliminary experiments to determine the optimal equilibration time.

o Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved
solid to settle.

o Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,
saturated solution) using a syringe. Attach a syringe filter to the syringe and filter the solution
into a clean, pre-weighed container to remove any suspended solid particles.

Analytical Methods for Concentration Determination

Once a saturated solution is obtained, the concentration of dissolved sodium tartrate can be
determined using various analytical techniques.

This method is straightforward and suitable for non-volatile solutes.
Apparatus and Materials:

o Evaporating dish or pre-weighed vial

e Analytical balance

e Oven

Procedure:

e Weighing the Saturated Solution: Accurately weigh the container with the collected saturated
solution.

o Solvent Evaporation: Place the container in an oven at a temperature sufficient to evaporate
the solvent without decomposing the sodium tartrate. The evaporation should be carried out
in a fume hood.
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e Drying to a Constant Weight: After the solvent has evaporated, continue to dry the residue in
the oven until a constant weight is achieved. This is confirmed by repeated weighings until

the mass no longer changes.
 Calculation:

Mass of saturated solution = (Mass of container + solution) - Mass of empty container

[e]

Mass of dissolved sodium tartrate = (Mass of container + residue) - Mass of empty

o

container

o

Mass of solvent = Mass of saturated solution - Mass of dissolved sodium tartrate
o Solubility can then be expressed in various units, such as g/100 g of solvent or mg/mL.
HPLC is a more sensitive and specific method, particularly for low solubilities.

Apparatus and Materials:

High-Performance Liquid Chromatograph (HPLC) system with a suitable detector (e.g., UV-
Vis or Refractive Index)

Appropriate HPLC column

Mobile phase

Volumetric flasks and pipettes for standard preparation
Procedure:

o Standard Preparation: Prepare a series of standard solutions of sodium tartrate of known
concentrations in the organic solvent of interest.

o Calibration Curve: Inject the standard solutions into the HPLC system and record the peak
areas. Construct a calibration curve by plotting peak area versus concentration.

o Sample Analysis: Dilute the filtered saturated solution with a known volume of the solvent if
necessary to bring the concentration within the range of the calibration curve. Inject the
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prepared sample into the HPLC system and record the peak area.

e Concentration Determination: Use the calibration curve to determine the concentration of
sodium tartrate in the diluted sample.

» Solubility Calculation: Account for any dilution to calculate the concentration of the original

saturated solution, which represents the solubility.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of sodium
tartrate in an organic solvent.
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Caption: General experimental workflow for determining the solubility of sodium tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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